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Compound of Interest

Compound Name: 5-(Bromomethyl)-3,3'-bipyridine

Cat. No.: B8568440 Get Quote

An In-depth Technical Guide to 5-(Bromomethyl)-bipyridines for Researchers and Drug

Development Professionals

Introduction
This technical guide provides a comprehensive overview of 5-(bromomethyl)-bipyridine, a

versatile building block in coordination chemistry and a precursor for compounds with

significant potential in materials science and drug development. It is important to note that

while the query specified 5-(bromomethyl)-3,3'-bipyridine, a thorough search of chemical

databases and scientific literature did not yield a specific CAS number or substantial

experimental data for this particular isomer. The vast majority of published research focuses on

the 5-(bromomethyl)-2,2'-bipyridine isomer. Therefore, this guide will primarily detail the

synthesis, properties, and applications of 5-(bromomethyl)-2,2'-bipyridine, for which the CAS

number is 98007-15-9[1].

Physicochemical Properties of 5-
(Bromomethyl)-2,2'-bipyridine
The fundamental properties of 5-(bromomethyl)-2,2'-bipyridine are summarized in the table

below. This data is essential for its handling, characterization, and use in synthetic applications.
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Property Value

CAS Number 98007-15-9[1]

Molecular Formula C₁₁H₉BrN₂[1]

Molecular Weight 249.11 g/mol [1]

IUPAC Name 5-(bromomethyl)-2-(pyridin-2-yl)pyridine[1]

Canonical SMILES C1=CC=NC(=C1)C2=NC=C(C=C2)CBr[1]

Appearance White to off-white solid (typical)

Solubility

Soluble in many organic solvents such as

dichloromethane, chloroform, and

tetrahydrofuran.

Synthesis and Experimental Protocols
The synthesis of 5-(bromomethyl)-2,2'-bipyridine is typically achieved through a multi-step

process, starting from commercially available precursors. The general synthetic strategy

involves the formation of a methyl-substituted bipyridine followed by radical bromination.

Synthesis of 5-Methyl-2,2'-bipyridine
A common and efficient method for the synthesis of the precursor, 5-methyl-2,2'-bipyridine, is

the Negishi cross-coupling reaction. This involves the palladium-catalyzed reaction of a pyridyl

zinc reagent with a pyridyl triflate.

Experimental Protocol: Negishi Cross-Coupling

Preparation of the Pyridylzinc Reagent: 2-Bromopyridine is reacted with tert-butyllithium in

THF at -78°C to form 2-pyridyllithium. Anhydrous zinc chloride is then added to

transmetalate, forming the 2-pyridylzinc chloride reagent[2].

Preparation of the Pyridyl Triflate: 2-Hydroxy-5-methylpyridine is reacted with

trifluoromethanesulfonic anhydride in the presence of pyridine to yield 5-methyl-2-

(trifluoromethanesulfonyl)oxypyridine[2].
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Coupling Reaction: The 2-pyridylzinc reagent and 5-methyl-2-pyridyl triflate are reacted in

the presence of a palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0)

(Pd(PPh₃)₄), in THF under reflux[2].

Work-up and Purification: The reaction is quenched, and the product is extracted with an

organic solvent. The crude product is then purified by flash chromatography on silica gel to

yield 5-methyl-2,2'-bipyridine[2].

Bromination of 5-Methyl-2,2'-bipyridine
The final step is the bromination of the methyl group to the bromomethyl group. This is typically

achieved via a radical bromination reaction.

Experimental Protocol: Radical Bromination

Reaction Setup: 5-Methyl-2,2'-bipyridine is dissolved in a non-polar solvent such as carbon

tetrachloride (CCl₄).

Addition of Reagents: N-Bromosuccinimide (NBS) is added as the bromine source, and a

radical initiator, such as azobisisobutyronitrile (AIBN), is also added to the mixture.

Reaction Conditions: The mixture is heated to reflux or irradiated with a UV lamp to initiate

the radical chain reaction. The reaction is monitored by techniques like TLC or GC-MS until

the starting material is consumed.

Work-up and Purification: The reaction mixture is cooled, and the succinimide byproduct is

removed by filtration. The solvent is evaporated, and the resulting crude 5-

(bromomethyl)-2,2'-bipyridine is purified by column chromatography.

Synthesis Workflow Diagram
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Precursor Synthesis: 5-Methyl-2,2'-bipyridine

Final Product Synthesis

2-Bromopyridine

Negishi Coupling

2-Hydroxy-5-methylpyridine

5-Methyl-2,2'-bipyridine

Radical Bromination

NBS, AIBN

5-(bromomethyl)-2,2'-bipyridine
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Caption: Synthesis workflow for 5-(bromomethyl)-2,2'-bipyridine.

Chemical Reactivity and Applications
The primary utility of 5-(bromomethyl)-2,2'-bipyridine stems from its dual reactivity: the

chelating bipyridine core and the reactive bromomethyl group.

Nucleophilic Substitution Reactions
The bromomethyl group is an excellent electrophile and readily undergoes nucleophilic

substitution (Sₙ2) reactions. This allows for the facile introduction of a wide range of functional

groups. Common nucleophiles include:
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Amines: to form aminomethyl derivatives.

Thiols: to create thioether linkages.

Alcohols and Phenols: to form ethers.

Carboxylates: to generate esters.

Phosphines: to produce phosphonium salts.

This versatility makes 5-(bromomethyl)-2,2'-bipyridine a valuable intermediate in the synthesis

of more complex molecules for various applications, including pharmaceuticals and functional

materials[3].

Coordination Chemistry and Applications in Drug
Development
The 2,2'-bipyridine moiety is a classic chelating ligand that forms stable complexes with a wide

array of transition metals[4]. The resulting metal complexes often exhibit interesting

photophysical, electrochemical, and biological properties.

In the context of drug development, metal complexes of functionalized bipyridines, including

those derived from 5-(bromomethyl)-2,2'-bipyridine, have shown promise as anticancer agents.

For instance, rhenium tricarbonyl complexes of 5- and 6-(halomethyl)-2,2'-bipyridine have

demonstrated significant antiproliferative activity against human colorectal and pancreatic

cancer cell lines[5]. The biological activity is attributed to the ability of the complex to undergo

ligand-based alkylating reactions with biological macromolecules, leading to cellular damage

and apoptosis[5].

Studies have suggested that some of these metal complexes can induce cell death by

generating reactive oxygen species (ROS), leading to DNA damage, or by causing

endoplasmic reticulum (ER) stress through the accumulation of misfolded proteins, which

triggers the unfolded protein response (UPR) and ultimately apoptosis[5].

Proposed Anticancer Signaling Pathway
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Caption: Proposed signaling pathway for anticancer activity.

Quantitative Data Summary
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The following tables summarize the available quantitative data for the synthesis of bipyridine

derivatives, which are relevant to the preparation of 5-(bromomethyl)-2,2'-bipyridine.

Table 1: Yields for Bipyridine Synthesis via Coupling Reactions

Reaction Type Precursors Product Yield (%) Reference

Stille Coupling

2,5-

dibromopyridine

and 2-

trimethylstannylp

yridine

5-Bromo-2,2'-

bipyridine
70-90 [6]

Reductive

Symmetric

Coupling

2,5-

dibromopyridine

5,5'-Dibromo-

2,2'-bipyridine
70-90 [6]

Table 2: Reported IC₅₀ Values for a Rhenium Tricarbonyl Complex of a Related Bipyridine

Ligand

Cell Line Cancer Type IC₅₀ (µM) Reference

A variety of cell lines Various 1.4 - 1.9 [5]

Note: The IC₅₀ values are for a related rhenium complex (TRIP) and are provided for context

regarding the potential potency of this class of compounds.

Conclusion
5-(Bromomethyl)-2,2'-bipyridine is a highly valuable synthetic intermediate due to its adaptable

chemical nature. The presence of both a chelating bipyridine unit and a reactive bromomethyl

group allows for its use in the construction of a wide range of complex molecules. Its

application in the development of novel anticancer agents, particularly as ligands in

organometallic complexes, highlights its significance in medicinal chemistry and drug discovery.

Further research into the synthesis and applications of its various isomers, including the 3,3'-

bipyridine derivative, could unveil new opportunities in these fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b8568440?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Bipyridine_-5-_bromomethyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Bipyridine_-5-_bromomethyl
http://orgsyn.org/demo.aspx?prep=V78P0051
https://www.nbinno.com/article/other-organic-chemicals/the-synthesis-and-functionalization-of-5-5-bis-bromomethyl-2-2-bipyridine-a-key-organic-intermediate-is
https://en.wikipedia.org/wiki/Transition_metal_complexes_of_2,2%27-bipyridine
https://pubs.rsc.org/en/content/articlehtml/2023/dt/d2dt04041g
https://pubs.rsc.org/en/content/articlehtml/2023/dt/d2dt04041g
https://pubs.rsc.org/en/content/articlehtml/2023/dt/d2dt04041g
https://www.researchgate.net/publication/11561229_Preparation_of_5-Brominated_and_55'-Dibrominated_22'-Bipyridines_and_22'-Bipyrimidines
https://www.benchchem.com/product/b8568440#cas-number-for-5-bromomethyl-3-3-bipyridine
https://www.benchchem.com/product/b8568440#cas-number-for-5-bromomethyl-3-3-bipyridine
https://www.benchchem.com/product/b8568440#cas-number-for-5-bromomethyl-3-3-bipyridine
https://www.benchchem.com/product/b8568440#cas-number-for-5-bromomethyl-3-3-bipyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8568440?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8568440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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